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Get Quote

What We Know About Lancilactone A

Direct, publicly available scientific studies on the stability of Lancilactone A in solution are currently

lacking. The core information comes from a commercial supplier's website.

Property Reported Value / Information Source / Context

Recommended
Storage (Powder)

-20°C for 3 years [1] Supplier's handling

instructions

Recommended
Storage (Solution)

-80°C for 1 year [1] Supplier's handling

instructions

Molecular Formula C30H40O5 [1] Chemical identifier

Molecular Weight 480.64 g/mol [1] Chemical identifier

Solubility &
Formulation

No specific data found; supplier provides a general

in vivo formulation calculator using DMSO, PEG300,
Tween 80, and saline [1]

Implies common

laboratory solvents are
used
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In the absence of established protocols, you can design your own stability study based on standard

pharmaceutical practices. The workflow below outlines this systematic approach.

Key Test Variables

Key Analysis Methods

Start: Plan Stability Study

Define Test Conditions

Prepare Stock Solution Solvent (e.g., DMSO,
 various buffers)

Temperature
(-80°C, 4°C, 25°C, 40°C)

Aliquot and Store

Analyze Samples Over Time

Determine Stability Profile HPLC for Purity &
Degradation Products

Mass Spectrometry
for Structural Integrity

pH (if in aqueous solution) Exposure to Light

Click to download full resolution via product page

Diagram: A systematic workflow for designing a stability study for Lancilactone A.

FAQs and Troubleshooting

Based on common laboratory challenges, here are some anticipated questions and guidance.
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Question / Issue Recommended Action & Notes

No stability data for
my solvent/buffer.

Begin with a forced degradation study: expose a solution to stress conditions
(e.g., heat, acid, base, light) and analyze changes with HPLC-MS to identify

degradation products and vulnerable sites in the molecule.

| Compound precipitates during dilution. | This suggests poor solubility. Re-constitute the initial stock in a

different co-solvent (e.g., ethanol, acetone) or use a solubilizing agent like cyclodextrin. Sonication and

gentle heating can also help. | | Loss of activity in cell-based assays. | The compound may be degrading in

the aqueous culture medium. Prepare fresh dosing solutions immediately before use. Test the stability of your

compound in the assay medium itself over the incubation period. | | How to prepare a stock solution? | A

common starting point is to dissolve the powder in high-quality, anhydrous DMSO to create a concentrated

stock (e.g., 10-50 mM) [1]. Aliquot immediately and store at -80°C to avoid freeze-thaw cycles and water

absorption. |

A Note on Related Research

Recent literature highlights significant advances with Lancilactone C, a related compound. A 2023 study

achieved its total synthesis and, in the process, corrected its originally proposed chemical structure [2] [3]

[4]. This underscores that the properties of these compounds are still being actively defined and that your

experimental work on Lancilactone A is valuable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Lancilactone A stability in solution]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b532419#lancilactone-a-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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